Cas no 1955524-36-3 ((2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol)

• Product Name: (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol
• CAS No: 1955524-36-3
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 4631384
• PubChem ID: 67278374
• Update Time: 2025-05-24

(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol
• (2-tert-butyltetrazol-5-yl)methanol

• Inchi： 1S/C6H12N4O/c1-6(2,3)10-8-5(4-11)7-9-10/h11H,4H2,1-3H3
• InChI Key： SUUPRICPWFJSLT-UHFFFAOYSA-N
• SMILES： OCC1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol

Introduction to (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol (CAS No. 1955524-36-3)

(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol, identified by its CAS number 1955524-36-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrazole class, a heterocyclic structure known for its diverse biological activities and potential applications in medicinal chemistry. The presence of a tert-butyl group and a hydroxymethyl moiety on the tetrazole ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>tetrazole core of this compound is a key feature that contributes to its reactivity and functionality. Tetrazoles are known for their ability to act as pharmacophores in drug design, often exhibiting properties such as bioavailability, metabolic stability, and interactions with biological targets. The< strong>tert-butyl group further enhances the compound's stability and influences its electronic properties, making it a versatile building block for more complex molecular architectures.

In recent years, there has been a growing interest in tetrazole derivatives due to their potential applications in treating various diseases. For instance, studies have shown that tetrazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The< strong>hydroxymethyl group in (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol provides a site for further functionalization, allowing chemists to modify the molecule and tailor its biological activity to specific needs.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacological agents. Researchers have leveraged its structure to develop novel drug candidates that target a range of therapeutic areas. For example, recent studies have explored the use of tetrazole derivatives in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>tert-butyl group's steric hindrance can be particularly advantageous in designing molecules that interact selectively with biological targets.

The< strong>CAS number 1955524-36-3 provides a unique identifier for this compound, facilitating its use in academic research and industrial applications. This standardized naming system ensures clarity and precision in scientific communication, allowing researchers worldwide to reference and utilize the compound effectively. The increasing demand for high-quality intermediates like (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanol underscores the importance of robust chemical synthesis and characterization techniques.

The synthesis of< strong>(2H-1,2,3,4-tetrazol-5-yl)methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the tetrazole ring efficiently. The introduction of the< strong>tert-butyl group and hydroxymethyl functionality further complicates the synthesis but also enhances the compound's utility as a versatile intermediate.

In terms of applications, (2H-tetrazol) methanol has shown promise in various fields beyond pharmaceuticals. For instance, it can be used as a ligand in catalytic systems or as an intermediate in the production of agrochemicals. Its unique structure allows for diverse modifications, making it adaptable to different industrial needs. The growing body of research on tetrazole derivatives continues to uncover new possibilities for their use in synthetic chemistry and material science.

The< strong>bioactivity of this compound is another area of active investigation. Preclinical studies have demonstrated that derivatives of tetrazoles can modulate enzyme activity and cellular signaling pathways relevant to human health. The< strong>tetrazol moiety's ability to engage with biological targets makes it an attractive scaffold for drug discovery efforts aimed at developing treatments for neurological disorders, cardiovascular diseases, and infectious diseases.

The< strong>molecular design principles applied to (2H-tetrazol) methanol highlight the importance of structural diversity in medicinal chemistry. By incorporating functional groups such as hydroxymethyl and tert-butyl groups into a tetrazole framework, researchers can fine-tune physicochemical properties like solubility、receptor binding affinity、and metabolic stability. These attributes are critical for optimizing drug candidates throughout the development pipeline.

The< strong>CAS registry number 1955524-36-3serves as a reliable reference point for scientists working with this compound. It ensures consistency across different laboratories and publications，facilitating collaborative research efforts。 As interest in tetrazole derivatives grows，the availability of well-characterized intermediates like (tert-butyl)-tetrazol-methanol will be instrumental in advancing both academic research and industrial applications。